3-(4,5-dimethyl-3-thiophenyl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione

• Molecular Formula: C15H15N3S2
• Molecular Weight: 301.4g/mol
• IUPAC Name: 3-(4,5-dimethylthiophen-3-yl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H15N3S2/c1-9-6-4-5-7-13(9)18-14(16-17-15(18)19)12-8-20-11(3)10(12)2/h4-8H,1-3H3,(H,17,19)
• InChI Key: INFUDCDYHPXJEN-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2C(=NNC2=S)C3=CSC(=C3C)C

Description

3-(4,5-dimethyl-3-thiophenyl)-4-(2-methylphenyl)-1H-1,2,4-triazole-5-thione is a member of triazoles.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of S-Substituted Derivatives : A series of novel S-substituted derivatives of 1,2,4-triazole-5-thiones, including compounds similar to the one , were synthesized and showed excellent antioxidative activity (Tumosienė et al., 2014).

• Structural Studies : Research on 1,2,4-triazole derivatives has included detailed structural studies using single-crystal X-ray diffraction, highlighting the molecular structures and supramolecular assembly of these compounds (Artime et al., 2018).

• Synthesis and Crystal Structure Analysis : Another study synthesized a related compound and analyzed its crystal structure, providing insights into its molecular geometry and intermolecular interactions (Xu et al., 2006).

Biological Activities

• Antioxidant and Urease Inhibition : Research on 1,2,4-triazole and 1,3,4-thiadiazole derivatives, related to the query compound, revealed significant antioxidant activities and potent urease inhibitory properties (Khan et al., 2010).

• Cytotoxicity Against Cancer Cells : A study on 1,2,4-triazole-3-thiol derivatives reported cytotoxic effects against various cancer cell lines, indicating potential applications in cancer research (Šermukšnytė et al., 2022).

Chemical Properties and Reactions

• Supramolecular Synthons and Hirshfeld Surface Analysis : A study examined the crystal structures and energetics of closely related 1,2,4-triazole-3-thione compounds, offering insights into their supramolecular synthons and interaction energies (Saeed et al., 2019).

• Thiol-Thione Tautomerism and Antileishmanial Activity : An investigation into the thiol-thione tautomerism of a 1,2,4-triazole derivative showed both forms and evaluated its antileishmanial activity, indicative of its potential in antiparasitic research (Süleymanoğlu et al., 2017).

Additional Insights

• Quantum Chemical Calculations : Studies involving quantum chemical calculations of 1,2,4-triazole derivatives, like the compound , provide deeper understanding of their molecular properties and potential applications in various fields (Sarac, 2022).

• Intermolecular Interactions Analysis : Research on 1,2,4-triazole derivatives includes the analysis of intermolecular interactions, crucial for understanding their chemical behavior and potential applications (Shukla et al., 2014).

• Antibacterial Activity : Synthesized compounds related to 1,2,4-triazole-3-thiones have been screened for antibacterial activity, highlighting their potential use in antimicrobial research (Plech et al., 2011).